N-(2-(2,4-dimethylphenyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)-2-methyl-3-nitrobenzamide

• IUPAC Name: N-[2-(2,4-dimethylphenyl)-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]-2-methyl-3-nitrobenzamide
• InChI: InChI=1S/C21H20N4O3S/c1-12-7-8-18(13(2)9-12)24-20(16-10-29-11-17(16)23-24)22-21(26)15-5-4-6-19(14(15)3)25(27)28/h4-9H,10-11H2,1-3H3,(H,22,26)
• InChI Key: XTLGBMZTHVRIAZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)N2C(=C3CSCC3=N2)NC(=O)C4=C(C(=CC=C4)[N+](=O)[O-])C)C
• Molecular Formula: C21H20N4O3S
• Molecular Weight: 408.5 g/mol

Description

N-(2-(2,4-dimethylphenyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)-2-methyl-3-nitrobenzamide is a useful research compound. Its molecular formula is C21H20N4O3S and its molecular weight is 408.48. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Analysis

Research has focused on the synthesis and structural characterizations of compounds similar to N-(2-(2,4-dimethylphenyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)-2-methyl-3-nitrobenzamide. For instance, the synthesis and Heck cyclization of atropisomers of N-acyl derivatives have been explored, showcasing methodologies that could be applicable to the synthesis of the target compound (Skladchikov, Suponitskii, & Gataullin, 2013). Similarly, the synthesis, spectroscopic, and structural characterisation of p-nitrobenzamide compounds provide insights into the structural aspects and potential reactivities of related compounds (Arslan, Kazak, & Aydın, 2015).

Chemical Reactivity and Compound Synthesis

Molecular Interaction and Drug Design

Research on the molecular interactions and potential drug design implications of compounds with a similar structural motif to N-(2-(2,4-dimethylphenyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)-2-methyl-3-nitrobenzamide is of significant interest. The study of the solvates and salts of antibiotic agents, for example, provides insights into how molecular interactions can influence drug efficacy and stability (Vangala, Chow, & Tan, 2013).